Cas no 1188304-65-5 (2-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-3,3-bis(methylsulfanyl)prop-2-enenitrile)

2-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-3,3-bis(methylsulfanyl)prop-2-enenitrile structure

1188304-65-5 structure

Product Name:2-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-3,3-bis(methylsulfanyl)prop-2-enenitrile

CAS No:1188304-65-5

MF:C₁₄H₁₃N₃OS₂

MW:303.40251994133

CID:6468502

PubChem ID:91811071

Update Time:2024-01-14

2-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-3,3-bis(methylsulfanyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

- 2-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-3,3-bis(methylsulfanyl)prop-2-enenitrile
- 2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3,3-bis(methylsulfanyl)prop-2-enenitrile
- 1188304-65-5
- F1907-0030
- AKOS025312693
- 3,3-bis(methylthio)-2-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)acrylonitrile
- Inchi： 1S/C14H13N3OS2/c1-9-5-4-6-10(7-9)12-16-13(18-17-12)11(8-15)14(19-2)20-3/h4-7H,1-3H3
- InChI Key： NIDUCEXAQHFGBQ-UHFFFAOYSA-N
- SMILES： S(C)/C(=C(\C#N)/C1=NC(C2=CC=CC(C)=C2)=NO1)/SC

Computed Properties

Exact Mass: 303.05000439g/mol
Monoisotopic Mass: 303.05000439g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 412
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 113Å²

2-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-3,3-bis(methylsulfanyl)prop-2-enenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1907-0030-2μmol	2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3,3-bis(methylsulfanyl)prop-2-enenitrile	1188304-65-5	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1907-0030-5μmol	2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3,3-bis(methylsulfanyl)prop-2-enenitrile	1188304-65-5	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1907-0030-10μmol	2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3,3-bis(methylsulfanyl)prop-2-enenitrile	1188304-65-5	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1907-0030-20μmol	2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3,3-bis(methylsulfanyl)prop-2-enenitrile	1188304-65-5	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1907-0030-1mg	2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3,3-bis(methylsulfanyl)prop-2-enenitrile	1188304-65-5	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1907-0030-2mg	2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3,3-bis(methylsulfanyl)prop-2-enenitrile	1188304-65-5	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1907-0030-3mg	2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3,3-bis(methylsulfanyl)prop-2-enenitrile	1188304-65-5	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1907-0030-4mg	2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3,3-bis(methylsulfanyl)prop-2-enenitrile	1188304-65-5	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1907-0030-5mg	2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3,3-bis(methylsulfanyl)prop-2-enenitrile	1188304-65-5	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1907-0030-10mg	2-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3,3-bis(methylsulfanyl)prop-2-enenitrile	1188304-65-5	90%+	10mg	$79.0	2023-05-17